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Introduction
Francium (Fr) and Cesium (Cs), the two heaviest non-synthetic alkali metals, occupy the

bottom of Group 1 in the periodic table. Their positions predict the highest reactivity among all

elements, a consequence of their large atomic radii and low ionization energies. While cesium

is a well-characterized element with numerous applications, francium remains largely

enigmatic due to its extreme rarity and intense radioactivity. Its most stable isotope, francium-

223, has a half-life of only 22 minutes, precluding the accumulation of a weighable amount.[1]

[2] Consequently, our understanding of francium's chemistry is a composite of theoretical

calculations and tracer-scale experiments. This guide provides a detailed comparison of the

chemical properties and reactivity of francium and cesium, summarizing the available

quantitative data, outlining experimental methodologies for their study, and illustrating key

concepts through diagrams.

Comparative Chemical and Physical Properties
The chemical and physical properties of francium and cesium are dominated by their single

valence electron in the outermost s-orbital ([Rn] 7s¹ for francium and [Xe] 6s¹ for cesium).[1]

This electron is readily lost, making both elements exceptionally electropositive. While periodic

trends suggest francium should be more reactive than cesium, relativistic effects, which
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become significant for heavy elements, complicate this prediction. These effects cause a

contraction of the 7s orbital in francium, leading to a slightly higher ionization energy than

cesium.[1]

Data Presentation: Quantitative Comparison
The following table summarizes the key quantitative properties of francium and cesium. It is

important to note that many of the values for francium are theoretical estimations or have been

extrapolated from trends.

Property Francium (Fr) Cesium (Cs)

Atomic Number 87 55

First Ionization Energy ~380 - 400 kJ/mol 375.7 kJ/mol

Electron Affinity ~44.0 kJ/mol (theoretical) 45.5 kJ/mol

Electronegativity (Pauling

Scale)
0.7 (estimated) 0.79

Melting Point ~27 °C (estimated) 28.44 °C

Boiling Point ~677 °C (estimated) 671 °C

Standard Electrode Potential

(V)
-2.92 (estimated for Fr⁺/Fr) -2.92 (for Cs⁺/Cs)

Reactivity
Both francium and cesium are expected to be the most reactive of the alkali metals. Their

reactivity is characterized by a strong tendency to lose their single valence electron to form a

+1 cation.

Reaction with Water: Cesium reacts explosively with cold water, producing cesium hydroxide

and hydrogen gas.[3] The reaction is highly exothermic and often ignites the liberated

hydrogen.

2 Cs(s) + 2 H₂O(l) → 2 CsOH(aq) + H₂(g)
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Due to its extreme radioactivity, the reaction of francium with water has not been directly

observed on a macroscopic scale. However, based on periodic trends and theoretical

predictions, it is expected to be even more vigorous than that of cesium.[4]

Reaction with Halogens: Cesium reacts vigorously with all halogens to form cesium halides.[5]

For example, with chlorine, it forms cesium chloride:

2 Cs(s) + Cl₂(g) → 2 CsCl(s)

Francium is also predicted to react readily with halogens to form francium halides (FrF, FrCl,

FrBr, FrI).

Experimental Protocols
The study of cesium's properties involves standard laboratory techniques for reactive metals. In

contrast, investigating francium requires highly specialized and sophisticated experimental

setups due to its radioactivity and short half-life.

Production and Study of Francium
Francium is produced in minute quantities in particle accelerators. A common method involves

the bombardment of a gold (¹⁹⁷Au) target with a beam of oxygen-18 (¹⁸O) ions.[6]

Experimental Workflow:

Production: A high-energy beam of ¹⁸O ions from a linear accelerator strikes a gold target.

Nuclear fusion reactions produce various isotopes of francium, such as ²¹⁰Fr.

Ionization and Extraction: The francium atoms produced are ionized and extracted from the

target.

Trapping and Cooling: The francium ions are then neutralized and trapped in a magneto-

optical trap (MOT). The MOT uses a combination of magnetic fields and laser beams to cool

and confine the francium atoms to a small, dense cloud.[7]

Spectroscopic Analysis: Once trapped and cooled, the francium atoms can be studied using

laser spectroscopy. By exciting the atoms with lasers and observing the emitted or absorbed
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light, researchers can precisely measure their atomic properties, such as energy levels and

hyperfine structures.[1]
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Workflow for the production and study of francium.

Study of Cesium's Reaction with Water
The vigorous reaction of cesium with water can be demonstrated in a controlled laboratory

setting.

Experimental Protocol:

Preparation: A small, freshly cut piece of cesium is obtained and handled under an inert

atmosphere (e.g., in a glovebox) to prevent premature reaction with air.

Reaction Vessel: A large beaker or trough is filled with water. A universal indicator can be

added to the water to show the formation of a basic solution.

Initiation of Reaction: The piece of cesium is carefully dropped into the water from a safe

distance, and the reaction is observed from behind a safety shield.
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Observation: The rapid evolution of hydrogen gas, the formation of a purple flame (due to the

ignition of hydrogen), and the change in the color of the indicator are observed.

Logical Relationships in Reactivity
The high reactivity of both francium and cesium is a direct consequence of their position in the

periodic table. As one descends Group 1, the atomic radius increases, and the outermost

electron is further from the nucleus, making it easier to remove.

Periodic Trends in Alkali Metals

Francium vs. Cesium

Descending Group 1

Increasing Atomic Radius Increased Electron Shielding

Decreasing Ionization Energy

Increasing Reactivity

Highest Predicted Reactivity Extremely High Reactivity

Francium (Period 7) Cesium (Period 6)
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Periodic trends influencing the reactivity of francium and cesium.

Conclusion
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Francium and cesium represent the pinnacle of metallic reactivity. While cesium's properties

are well-documented and utilized in various fields, francium remains a frontier element,

challenging experimentalists and theoreticians alike. The comparative data clearly places both

elements as highly reactive, with francium predicted to be slightly more reactive despite

relativistic effects on its ionization energy. The sophisticated experimental techniques

developed to study francium not only provide insights into its fundamental properties but also

push the boundaries of atomic physics and our understanding of the forces that govern the

universe. For researchers in drug development and other scientific disciplines, understanding

the extreme reactivity of these elements can inform the handling of other highly reactive

compounds and provide a deeper appreciation for the trends that govern chemical behavior

across the periodic table.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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